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Compound of Interest

Compound Name: Boc-4-iodo-L-phenylalanine

Cat. No.: B558665 Get Quote

Essential Safety and Handling Guide for Boc-4-iodo-
L-phenylalanine
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Boc-4-iodo-L-phenylalanine. The following

procedures for operations and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions
While Boc-4-iodo-L-phenylalanine is not classified as a hazardous substance under the 2012

OSHA Hazard Communication Standard, prudent laboratory practice dictates treating it with a

high degree of caution to mitigate any potential risks.[1][2] It is essential to avoid the formation

of dust and to prevent inhalation, ingestion, or contact with skin and eyes.[1][3]

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2]

Protects against dust particles

and potential splashes.

Hand Protection
Nitrile or other compatible

chemical-resistant gloves.[2]

Prevents skin contact and

absorption.

Body Protection Laboratory coat.[2]
Protects personal clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][3] A NIOSH-approved

respirator may be necessary

for operations that could

generate significant dust.[2]

Minimizes the inhalation of

airborne particles.

Physicochemical and Toxicological Data Summary
The following table summarizes key data for Boc-4-iodo-L-phenylalanine. Although extensive

toxicological data is not available, the compound is not classified as hazardous.[3]

Property Value

Appearance White to light yellow powder.[3][4]

Melting Point Approximately 150 °C (decomposes).[3][5]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone; Slightly soluble in

water.[5][6][7]

Acute Toxicity No data available.[3]

Skin Corrosion/Irritation No data available.[3]

Serious Eye Damage/Irritation No data available.[3]
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A systematic approach to handling Boc-4-iodo-L-phenylalanine, from receipt to disposal, is

crucial for maintaining laboratory safety and compliance.

Step-by-Step Operational Plan
Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly sealed to prevent moisture absorption and contamination.[3]

The material is light-sensitive and should be stored accordingly.[3]

Preparation and Handling:

All manipulations that may generate dust, such as weighing, should be conducted within a

chemical fume hood or a ventilated balance enclosure.[2]

Use appropriate tools, like spatulas, to handle the solid material, minimizing the creation of

airborne particles.

Avoid direct contact with the compound. If contact occurs, follow the first aid measures

outlined below.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at

least 15 minutes. Seek medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

[1][3]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.[1][3]
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Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.[1]

Step-by-Step Disposal Plan
Waste Collection:

Collect unused Boc-4-iodo-L-phenylalanine and any materials contaminated with it (e.g.,

weighing papers, gloves, wipes) in a dedicated and clearly labeled, sealable container.[8]

Label the container with the full chemical name: "Boc-4-iodo-L-phenylalanine Waste".

Waste Storage:

Store the sealed waste container in a designated chemical waste accumulation area that

is secure and well-ventilated.

Final Disposal:

Dispose of the chemical waste in accordance with all federal, state, and local

environmental regulations.

Consult with your institution's Environmental Health and Safety (EHS) department or a

licensed professional waste disposal service to ensure compliance.
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Workflow for Safe Handling of Boc-4-iodo-L-phenylalanine
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Begin Experiment

Weigh and Prepare Compound

Conduct Experiment

Collect Waste in Labeled, Sealed Container

Post-Experiment

Store Waste in Designated Area

Dispose via EHS Guidelines
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Caption: Logical workflow for the safe handling of Boc-4-iodo-L-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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